N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H9BrClNO2/c16-10-5-6-12(11(17)8-10)18-15(19)14-7-9-3-1-2-4-13(9)20-14/h1-8H,(H,18,19)
• InChI Key: QXOODYGDQLSIAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(C=C(C=C3)Br)Cl
• Molecular Formula: C15H9BrClNO2
• Molecular Weight: 350.59 g/mol

Description

N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide, also known as BCF, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. BCF belongs to the class of benzofuran derivatives, which are known to exhibit various biological activities such as anti-inflammatory, analgesic, and antimicrobial properties.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide may exert its anti-inflammatory effects by inhibiting the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune responses. N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide may also inhibit the production of reactive oxygen species (ROS) and nitric oxide (NO), which are known to contribute to inflammation.
Biochemical and Physiological Effects:
N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has been found to exhibit various biochemical and physiological effects. In animal models, N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has been shown to reduce inflammation and pain. N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has also been found to exhibit anticancer properties by inducing apoptosis in cancer cells. Additionally, N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has been found to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. Additionally, N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is relatively easy to synthesize, which makes it accessible for laboratory experiments. However, one limitation of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is its low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide. One area of research could be the development of new drugs based on the structure of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide. Additionally, further studies could be conducted to investigate the mechanism of action of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide and its potential therapeutic applications. Another area of research could be the optimization of the synthesis method of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide to improve its yield and purity. Finally, future studies could investigate the pharmacokinetics and toxicity of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide to determine its safety and efficacy as a potential therapeutic agent.
Conclusion:
In conclusion, N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide exhibits various biological activities such as anti-inflammatory, analgesic, and anticancer properties. Although the mechanism of action of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide is not fully understood, it has been suggested that N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide may exert its effects by inhibiting the activation of NF-κB and the production of ROS and NO. N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has several advantages such as its potential therapeutic properties and ease of synthesis, but it also has limitations such as its low solubility in water. Future research directions for N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide include the development of new drugs, investigation of its mechanism of action, optimization of the synthesis method, and evaluation of its pharmacokinetics and toxicity.

Synthesis Methods

The synthesis of N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide involves the reaction of 4-bromo-2-chloroaniline with 2-benzofurancarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction yields N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide as a white solid with a melting point of 273-274°C.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anticancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide also has analgesic properties and has been shown to reduce pain in animal models of neuropathic pain. Additionally, N-(4-bromo-2-chlorophenyl)-1-benzofuran-2-carboxamide has been found to exhibit anticancer properties by inducing apoptosis in cancer cells.